Cas no 2227823-78-9 ((1R)-2,2,2-trifluoro-1-(1H-indol-7-yl)ethan-1-ol)

• Product Name: (1R)-2,2,2-trifluoro-1-(1H-indol-7-yl)ethan-1-ol
• CAS No: 2227823-78-9
• MF: C₁₀H₈F₃NO
• MW: 215.17183303833
• CID: 6395220
• PubChem ID: 86327430
• Update Time: 2025-11-01

(1R)-2,2,2-trifluoro-1-(1H-indol-7-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-2,2,2-trifluoro-1-(1H-indol-7-yl)ethan-1-ol
• EN300-1956638
• 2227823-78-9

• Inchi： 1S/C10H8F3NO/c11-10(12,13)9(15)7-3-1-2-6-4-5-14-8(6)7/h1-5,9,14-15H/t9-/m1/s1
• InChI Key： OCSJDSSFVBWSFW-SECBINFHSA-N
• SMILES： FC([C@@H](C1C=CC=C2C=CNC=12)O)(F)F

Computed Properties

• Exact Mass: 215.05579836g/mol
• Monoisotopic Mass: 215.05579836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 36Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on (1R)-2,2,2-trifluoro-1-(1H-indol-7-yl)ethan-1-ol

Comprehensive Overview of (1R)-2,2,2-trifluoro-1-(1H-indol-7-yl)ethan-1-ol (CAS No. 2227823-78-9)

The compound (1R)-2,2,2-trifluoro-1-(1H-indol-7-yl)ethan-1-ol, identified by its CAS number 2227823-78-9, is a chiral fluorinated indole derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the trifluoroethyl group and the indole core, make it a valuable intermediate for the synthesis of bioactive molecules. This article delves into its properties, applications, and relevance in modern scientific research, addressing common queries and industry trends.

In recent years, the demand for fluorinated compounds has surged due to their enhanced metabolic stability and bioavailability. The (1R)-enantiomer of this molecule is particularly noteworthy for its stereospecific interactions in drug design, a topic frequently searched by medicinal chemists. Studies highlight its role in modulating enzyme activity, making it a candidate for targeted therapies in oncology and neurology. Additionally, its indole moiety aligns with the growing interest in heterocyclic scaffolds, a trend reflected in numerous AI-driven drug discovery platforms.

The synthesis of CAS 2227823-78-9 typically involves asymmetric reduction or chiral resolution techniques, which are often queried in academic forums. Researchers emphasize its high enantiomeric purity, a critical factor for regulatory approval in drug development. Analytical methods such as HPLC and NMR are employed to validate its structure, ensuring compliance with industry standards. This aligns with the broader focus on quality control in synthetic chemistry, a recurring theme in SEO-optimized content.

Beyond pharmaceuticals, (1R)-2,2,2-trifluoro-1-(1H-indol-7-yl)ethan-1-ol finds applications in material science, particularly in the development of fluorescent probes and liquid crystals. Its photophysical properties are under investigation for optoelectronic devices, a niche yet rapidly growing field. This versatility answers frequent search queries about multi-functional chemicals and their cross-disciplinary utility.

Environmental and safety profiles of fluorinated compounds are also a hot topic. While CAS 2227823-78-9 is not classified as hazardous, its biodegradation pathways are studied to address green chemistry concerns. This reflects the industry's shift toward sustainable synthesis, a keyword cluster gaining traction in scientific literature and public discourse.

In conclusion, (1R)-2,2,2-trifluoro-1-(1H-indol-7-yl)ethan-1-ol exemplifies the convergence of innovation and practicality in modern chemistry. Its CAS number 2227823-78-9 serves as a gateway to a wealth of research, bridging gaps between academic inquiry and industrial application. By addressing trending topics like enantioselective synthesis and sustainable chemistry, this overview caters to both specialists and curious minds navigating the dynamic landscape of chemical sciences.